Cas no 1058208-72-2 (2-chloro-4-fluoro-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzamide)

• Product Name: 2-chloro-4-fluoro-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzamide
• CAS No: 1058208-72-2
• MF: C₁₇H₁₇ClFNOS
• MW: 337.83938574791
• CID: 5954455
• PubChem ID: 25882292
• Update Time: 2025-11-07

2-chloro-4-fluoro-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-fluoro-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzamide
• VU0637570-1
• SR-01000921355-1
• F5222-0028
• 2-chloro-4-fluoro-N-[(1-thiophen-2-ylcyclopentyl)methyl]benzamide
• 2-chloro-4-fluoro-N-((1-(thiophen-2-yl)cyclopentyl)methyl)benzamide
• 1058208-72-2
• SR-01000921355
• AKOS024500701

• Inchi： 1S/C17H17ClFNOS/c18-14-10-12(19)5-6-13(14)16(21)20-11-17(7-1-2-8-17)15-4-3-9-22-15/h3-6,9-10H,1-2,7-8,11H2,(H,20,21)
• InChI Key： UHLRZDWNZPNXLP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NCC1(C2=CC=CS2)CCCC1)=O)F

Computed Properties

• Exact Mass: 337.0703412g/mol
• Monoisotopic Mass: 337.0703412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 57.3Ų

Additional information on 2-chloro-4-fluoro-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzamide

Comprehensive Analysis of 2-chloro-4-fluoro-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzamide (CAS No. 1058208-72-2)

2-chloro-4-fluoro-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzamide (CAS No. 1058208-72-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzamide derivative features a unique molecular structure, combining a thiophene ring with a cyclopentyl moiety, which enhances its potential for diverse applications. Researchers are particularly interested in its role as a bioactive intermediate due to its structural complexity and functional versatility.

The compound's 2-chloro-4-fluoro substitution pattern on the benzamide core is a critical design element, often explored in drug discovery for optimizing binding affinity and metabolic stability. Its thiophene-cyclopentyl hybrid structure aligns with current trends in fragment-based drug design, a hot topic in medicinal chemistry. Recent studies highlight its potential in modulating enzyme targets, making it a candidate for kinase inhibitors or GPCR ligands—areas frequently searched in academic and industrial databases.

From a synthetic perspective, CAS 1058208-72-2 exemplifies modern cross-coupling strategies, leveraging palladium-catalyzed reactions to assemble its heterocyclic framework. This aligns with the growing demand for green chemistry and atom-efficient synthesis, as evidenced by rising searches for Suzuki-Miyaura and Buchwald-Hartwig protocols. Its benzamide-thiophene scaffold also resonates with innovations in crop protection chemicals, addressing global concerns about sustainable agriculture.

Analytical characterization of this compound typically involves advanced techniques like HPLC-MS and NMR spectroscopy, reflecting industry standards for high-purity intermediates. Discussions in patent literature suggest its utility in prodrug development, particularly for enhancing oral bioavailability—a key focus area in recent PubMed queries. Furthermore, its logP and PSA values indicate favorable drug-likeness, a metric heavily emphasized in AI-driven drug discovery platforms.

Market trends show increased procurement of 2-chloro-4-fluoro-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzamide by contract research organizations (CROs), driven by its relevance in parallel synthesis libraries. The compound's IP potential is underscored by its appearance in structure-activity relationship (SAR) studies for CNS disorders—a trending topic in neurological research forums. Its stability under physiological pH conditions also makes it suitable for formulation screening, addressing frequent queries about preclinical candidate optimization.

In conclusion, CAS 1058208-72-2 represents a compelling case study in rational molecular design, bridging heterocyclic chemistry with contemporary therapeutic development. Its multifaceted applications continue to inspire innovations across life sciences, while its synthetic accessibility meets the pharmaceutical industry's demand for scalable building blocks.